Cas no 338961-54-9 (N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide)

N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide is a sulfonamide derivative characterized by its unique structural features, including dichloro and methoxy substituents on the phenyl ring and a fluorinated benzenesulfonamide moiety. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of agrochemicals or pharmaceuticals, owing to its electron-withdrawing and steric properties. The presence of fluorine enhances metabolic stability and bioavailability, while the dichloro and methoxy groups contribute to selective reactivity. Its well-defined molecular structure allows for precise modifications, making it a valuable candidate for research in medicinal chemistry and material science applications.

N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide structure

338961-54-9 structure

Product Name:N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide

CAS No:338961-54-9

MF:

MW:

CID:4648081

Update Time:2025-10-31

N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide

N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N156050-25mg	N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide	338961-54-9		25mg	$ 230.00	2022-06-03
TRC	N156050-50mg	N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide	338961-54-9		50mg	$ 380.00	2022-06-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00889276-1g	N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzene-1-sulfonamide	338961-54-9	90%	1g	￥4193.0	2023-04-07
A2B Chem LLC	AI78972-1mg	N-(2,4-dichloro-5-methoxyphenyl)-4-fluorobenzene-1-sulfonamide	338961-54-9	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI78972-5mg	N-(2,4-dichloro-5-methoxyphenyl)-4-fluorobenzene-1-sulfonamide	338961-54-9	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI78972-10mg	N-(2,4-dichloro-5-methoxyphenyl)-4-fluorobenzene-1-sulfonamide	338961-54-9	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI78972-500mg	N-(2,4-dichloro-5-methoxyphenyl)-4-fluorobenzene-1-sulfonamide	338961-54-9	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI78972-1g	N-(2,4-dichloro-5-methoxyphenyl)-4-fluorobenzene-1-sulfonamide	338961-54-9	>90%	1g	$1295.00	2024-04-20
A2B Chem LLC	AI78972-5g	N-(2,4-dichloro-5-methoxyphenyl)-4-fluorobenzene-1-sulfonamide	338961-54-9	>90%	5g	$4744.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1627148-1mg	N-(2,4-dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide	338961-54-9	98%	1mg	￥546.00	2024-05-18

N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide Related Literature

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Additional information on N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide

N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide: A Comprehensive Overview

N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide, also known by its CAS registry number CAS No. 338961-54-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a sulfonamide functional group with a substituted phenyl ring. The presence of chlorine and methoxy groups on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide typically involves a multi-step process that begins with the preparation of the substituted phenol derivative. The methoxy group is introduced via nucleophilic aromatic substitution, while the chlorine atoms are incorporated through electrophilic substitution reactions. The final step involves the coupling of the phenol derivative with a fluorinated benzene sulfonamide group, which is achieved under specific reaction conditions to ensure high yield and purity.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its unique combination of electronic properties and steric hindrance makes it an attractive candidate for modulating enzyme activity or targeting specific receptors in biological systems. For instance, researchers have explored its role as a potential inhibitor of kinase enzymes, which are critical in various cellular signaling pathways. Experimental data from in vitro assays have demonstrated promising results, suggesting that this compound could serve as a lead molecule for developing novel therapeutic agents.

In addition to its biological applications, CAS No. 338961-54-9 has also found utility in materials science. Its ability to form stable amide bonds makes it a valuable component in polymer chemistry, where it can be used as a building block for constructing advanced materials with tailored properties. Recent advancements in polymer synthesis have leveraged this compound to create materials with enhanced thermal stability and mechanical strength, opening new avenues for its application in high-performance polymers.

The physical properties of N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide are well-documented, with a melting point of approximately 210°C and a solubility profile that favors polar solvents. These characteristics make it suitable for use in various chemical processes, including chromatographic separations and catalytic reactions. Furthermore, its stability under physiological conditions has been confirmed through extensive testing, making it a viable option for biomedical applications.

From an environmental standpoint, the compound exhibits low toxicity profiles in standard bioassays, which aligns with current regulatory requirements for chemical safety. Its degradation pathways have been studied under both aerobic and anaerobic conditions, revealing that it undergoes hydrolysis to form less complex byproducts that are readily biodegradable. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, N-(2,4-Dichloro-5-methoxyphenyl)-4-fluorobenzenesulfonamide (CAS No. 338961-54-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.